N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]furan-2-carboxamide

• IUPAC Name: N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C14H9IN2O2S/c15-10-5-3-9(4-6-10)11-8-20-14(16-11)17-13(18)12-2-1-7-19-12/h1-8H,(H,16,17,18)
• InChI Key: HTETUNGYLVCKGA-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)I
• Molecular Formula: C14H9IN2O2S
• Molecular Weight: 396.20 g/mol

Description

“N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]furan-2-carboxamide” is a chemical compound that belongs to the class of thiazoles. Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers.

Molecular Structure Analysis

Thiazoles are planar, and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Scientific Research Applications

Bioactive Heterocyclic Compounds

Five-membered heterocycles like furan and thiophene are pivotal in drug design, serving as structural units in bioactive molecules. Research demonstrates the importance of furan and thiophene substituents in the medicinal chemistry of nucleobases, nucleosides, and their analogues, offering a pathway for the development of compounds with optimized antiviral, antitumor, antimycobacterial, or antiparkinsonian actions. These insights suggest the potential for N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]furan-2-carboxamide to participate in similar bioactive applications (Ostrowski, 2022).

Arylmethylidene Derivatives of Furan

The reactions of arylmethylidene derivatives of furan with various nucleophiles lead to the formation of a wide range of bioactive compounds, including amides and heterocyclic compounds. This versatility underscores the potential of furan derivatives in synthesizing novel therapeutic agents with diverse biological activities (Kamneva et al., 2018).

Thiophene Derivatives and Biological Interest

Thiophene derivatives showcase a broad spectrum of therapeutic properties across different biological test systems, highlighting the significance of thiophene rings in developing new medicinal agents. This evidence supports the possibility that the thiazolyl component of this compound could contribute to its pharmacological potential (Drehsen & Engel, 1983).

Sulfonamides and Their Applications

Sulfonamides, featuring a broad range of clinical uses from antimicrobial to antitumor applications, highlight the importance of heterocyclic compounds in pharmaceutical development. This context suggests that compounds like this compound might also find applications in diverse therapeutic areas (Carta et al., 2012).

Future Directions

Thiazoles and their derivatives have shown a wide range of biological activities, which makes them promising candidates for the development of new drugs. Future research could focus on the synthesis and biological activity studies of “N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]furan-2-carboxamide” and its derivatives.

Mechanism of Action

Target of Action

Thiazoles are found in many biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drugs) . .

Mode of Action

Thiazoles generally interact with their targets to induce a variety of biological effects .

Biochemical Pathways

Thiazoles are known to affect a variety of pathways, depending on their specific structures and targets .

Result of Action

Thiazoles have been reported to have a variety of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .